Cas no 102766-77-8 (Benzenamine, 4-(5-nitro-2-pyridinyl)-)
102766-77-8 structure
Product Name:Benzenamine, 4-(5-nitro-2-pyridinyl)-
CAS No:102766-77-8
MF:C11H9N3O2
MW:215.208061933517
CID:1133288
PubChem ID:71332870
Update Time:2025-04-20
Benzenamine, 4-(5-nitro-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(5-nitro-2-pyridinyl)-
- 4-(5-nitropyridin-2-yl)aniline
- 102766-77-8
- DTXSID30761238
-
- Inchi: 1S/C11H9N3O2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13-11)14(15)16/h1-7H,12H2
- InChI Key: DBHIATIGDZLUSE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN=C(C=C1)C1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 215.06957
- Monoisotopic Mass: 215.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 82.05
Benzenamine, 4-(5-nitro-2-pyridinyl)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
102766-77-8 (Benzenamine, 4-(5-nitro-2-pyridinyl)-) Related Products
- 134896-35-8(3-Nitro-2-phenylpyridine)
- 4282-47-7(2-(4-Nitrophenyl)pyridine)
- 89076-64-2(5-Nitro-2-phenylpyridine)
- 4253-79-6(2-(3-Nitrophenyl)pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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